Cas no 2229401-58-3 (2-3-chloro-4-(difluoromethoxy)phenylacetaldehyde)

• Product Name: 2-3-chloro-4-(difluoromethoxy)phenylacetaldehyde
• CAS No: 2229401-58-3
• MF: C₉H₇ClF₂O₂
• MW: 220.600488901138
• CID: 6602620
• PubChem ID: 87521008
• Update Time: 2025-07-23

2-3-chloro-4-(difluoromethoxy)phenylacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-4-(difluoromethoxy)phenylacetaldehyde
• 2-[3-chloro-4-(difluoromethoxy)phenyl]acetaldehyde
• EN300-1970687
• 2229401-58-3

• Inchi： 1S/C9H7ClF2O2/c10-7-5-6(3-4-13)1-2-8(7)14-9(11)12/h1-2,4-5,9H,3H2
• InChI Key： VATBLLJGYKLMNC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC=O)OC(F)F

Computed Properties

• Exact Mass: 220.0102635g/mol
• Monoisotopic Mass: 220.0102635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-3-chloro-4-(difluoromethoxy)phenylacetaldehyde

Professional Introduction to Compound with CAS No. 2229401-58-3 and Product Name: 2-3-chloro-4-(difluoromethoxy)phenylacetaldehyde

The compound identified by the CAS number 2229401-58-3 and the product name 2-3-chloro-4-(difluoromethoxy)phenylacetaldehyde represents a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of aromatic aldehydes that have garnered considerable attention due to their versatile applications in drug discovery and medicinal chemistry. The structural features of this molecule, particularly the presence of a chloro group at the 2- and 3-positions and a difluoromethoxy substituent at the 4-position, contribute to its unique reactivity and potential biological activity.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 2-3-chloro-4-(difluoromethoxy)phenylacetaldehyde as a key intermediate in the synthesis of various pharmacologically active compounds. The aldehyde functionality in this molecule serves as a crucial site for further derivatization, enabling the construction of more complex molecular architectures. This has been particularly useful in the development of novel therapeutic agents targeting a wide range of diseases, including cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 2-3-chloro-4-(difluoromethoxy)phenylacetaldehyde is its ability to act as a precursor for the synthesis of heterocyclic compounds. Heterocycles are an essential class of organic molecules that play a pivotal role in medicinal chemistry due to their prevalence in many biologically active natural products and synthetic drugs. The chloro and difluoromethoxy groups in this compound facilitate various chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions, which are fundamental to constructing complex heterocyclic frameworks.

In recent years, there has been a surge in research focused on developing new methods for the efficient synthesis of 2-3-chloro-4-(difluoromethoxy)phenylacetaldehyde. These efforts have led to the discovery of novel catalytic systems that enhance reaction efficiency and selectivity. For instance, transition metal-catalyzed reactions have emerged as powerful tools for constructing carbon-carbon bonds in this molecule. Such methodologies not only improve synthetic accessibility but also open up new avenues for exploring its biological potential.

The biological activity of 2-3-chloro-4-(difluoromethoxy)phenylacetaldehyde has been extensively studied in recent years. Preclinical studies have demonstrated that derivatives of this compound exhibit promising pharmacological properties, including anti-inflammatory, antiviral, and anticancer effects. The chloro and difluoromethoxy substituents are known to modulate the electronic properties of the aromatic ring, thereby influencing the binding affinity and selectivity of potential drug candidates. This has led to the design of novel molecules with enhanced therapeutic efficacy and reduced side effects.

One notable application of 2-3-chloro-4-(difluoromethoxy)phenylacetaldehyde is in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For example, studies have shown that derivatives of this compound can inhibit kinases, which are overexpressed in many cancers. The aldehyde group provides a site for covalent bond formation with key residues in these enzymes, leading to their inhibition and subsequent disruption of disease-related signaling pathways. This approach has been successfully applied in the design of targeted therapies for various malignancies.

The synthesis and application of 2-3-chloro-4-(difluoromethoxy)phenylacetaldehyde also highlight the importance of green chemistry principles in modern pharmaceutical research. Efforts have been made to develop environmentally friendly synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These sustainable practices not only enhance safety but also contribute to cost-effective production processes, making it feasible to explore more complex derivatives for therapeutic applications.

In conclusion, 2-3-chloro-4-(difluoromethoxy)phenylacetaldehyde represents a versatile and valuable building block in pharmaceutical chemistry. Its unique structural features enable diverse chemical transformations, making it an indispensable intermediate for synthesizing biologically active compounds. The ongoing research into its applications underscores its significance in drug discovery and highlights its potential as a lead molecule for developing novel therapeutic agents. As our understanding of its properties continues to grow, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.